BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of Gafquat 755N In various organic
and aqueous solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gafquat 755N

Cat. No.: B1212068

A Comprehensive Technical Guide to the
Solubility of Gafquat 755N

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of Gafquat 755N
(Polyquaternium-11), a widely utilized cationic polymer in the pharmaceutical and personal care
industries. This document compiles available solubility data, presents detailed experimental
protocols for solubility determination, and offers visualizations to clarify procedural workflows.

Gafquat 755N, the copolymer of vinylpyrrolidone and dimethylaminoethyl methacrylate
quaternized with diethyl sulfate, is a versatile excipient known for its film-forming and
conditioning properties.[1][2] A comprehensive understanding of its solubility in various
aqueous and organic solvents is critical for formulation development, enabling the optimization
of drug delivery systems, topical formulations, and other advanced applications.

Solubility Profile of Gafquat 755N

Gafquat 755N is most notably characterized by its solubility in aqueous and hydroalcoholic
solutions. Technical literature consistently highlights its miscibility with water and a range of
alcohols.[3][4][5][6][7] It is commonly supplied as a 20% aqueous solution, indicating its high
affinity for water.[5][8][9] However, a recurring point of ambiguity in technical data sheets is the
distinction between "water-soluble" and "water-miscible." For practical purposes in formulation,
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Gafquat 755N can be considered freely soluble in water. The term "miscible” in this context
likely refers to its ability to be diluted in water in all proportions without phase separation.

While qualitative data for its solubility in common polar solvents is readily available, specific
quantitative solubility values (e.g., in g/L or mg/mL) across a broad spectrum of organic
solvents are not extensively reported in publicly available literature. The following tables
summarize the known qualitative solubility of Gafquat 755N.

ble 1: Solubility i | ic Sol

Solvent System Solubility Observations

Forms clear to slightly hazy

solutions.[10] Commercially

Water Soluble / Miscible[3][7] )

available as a 20% aqueous

solution.[5][8]

o Compatible with hydroalcoholic

Ethanol Soluble / Miscible[3][4][7] )

formulations.[1]

Often used in conjunction with
Propylene Glycol Soluble Gafquat 755N in personal care

formulations.

No adverse reactions reported
Glycerol Soluble in formulations containing

both.

Suitable for use in sprayable
Isopropanol Soluble

formulations.

Table 2: Solubility in Other Organic Solvents
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Solvent Solubility Observations
As a polar aprotic solvent, it is
Acetone Generally Insoluble not expected to be a good

solvent.

Tetrahydrofuran (THF)

Generally Insoluble

Dioxane Generally Insoluble
Toluene Insoluble
Hexane Insoluble

Experimental Protocol for Determining Polymer
Solubility

For researchers requiring precise quantitative solubility data for Gafquat 755N in a specific

solvent system, the following generalized experimental protocol can be adapted. This method

is based on the gravimetric determination of solubility.

Objective:

To determine the saturation solubility of Gafquat 755N in a given solvent at a specified

temperature.

Materials:

Gafquat 755N (as a dried solid or a solution of known concentration)

Solvent of interest (analytical grade)

Analytical balance (accurate to £0.0001 g)

Temperature-controlled shaker or incubator

Centrifuge

Vials with solvent-resistant caps
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Pipettes and other standard laboratory glassware

Drying oven

Procedure:

Preparation of Gafquat 755N: If starting with a solution, accurately determine the solids
content by drying a known weight of the solution to a constant weight in a vacuum oven at a
suitable temperature (e.g., 60°C). If starting with a solid, ensure it is a fine, dry powder.

Sample Preparation: Add an excess amount of the dried Gafquat 755N powder to a series of
vials.

Solvent Addition: Accurately pipette a known volume or weigh a known mass of the solvent
into each vial.

Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker set to
the desired temperature (e.g., 25°C). Allow the mixtures to equilibrate for a sufficient period
(typically 24-48 hours) to ensure saturation is reached. Constant agitation is necessary to
facilitate dissolution.

Phase Separation: After equilibration, centrifuge the vials at a high speed to sediment the
undissolved polymer.

Sample Extraction: Carefully extract a known volume of the clear supernatant without
disturbing the sediment.

Solvent Evaporation: Transfer the supernatant to a pre-weighed dish and place it in a drying
oven at a temperature sufficient to evaporate the solvent without degrading the polymer
(e.g., 80°C). Dry to a constant weight.

Calculation: The solubility (S) can be calculated using the following formula:

S (g/L) = (Mass of dried polymer / Volume of supernatant extracted) x 1000

Diagram of Experimental Workflow
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Caption: Workflow for Gravimetric Solubility Determination of Gafquat 755N.
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Logical Pathway for Solubility Assessment

The following diagram illustrates the decision-making process for assessing the solubility of
Gafquat 755N in a novel solvent.

Start: Select Solvent

Perform Qualitative Test
(e.g., visual inspection of miscibility)

Is the polymer visually soluble?

Proceed with Quantitative Analysis
(e.g., Gravimetric Method)

Report as Insoluble/Immiscible

Determine Saturation Solubility

@port Solubil@

Click to download full resolution via product page

Caption: Decision Pathway for Gafquat 755N Solubility Assessment.

Conclusion
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Gafquat 755N exhibits excellent solubility in water and polar protic solvents such as lower
alcohols, propylene glycol, and glycerol. Its solubility in non-polar and polar aprotic organic
solvents is generally poor. For applications requiring precise solubility data in specific solvent
systems, the provided experimental protocol offers a reliable methodology for quantitative
determination. This guide serves as a foundational resource for researchers and formulation
scientists working with Gafquat 755N, enabling more informed decisions in product
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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